Cas no 2098089-85-9 (1-ethyl-3-(piperidin-4-yl)-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 1-ethyl-3-(piperidin-4-yl)-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 2098089-85-9
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 5728546
• PubChem ID: 121214641
• Update Time: 2025-07-18

1-ethyl-3-(piperidin-4-yl)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 2098089-85-9
• AKOS026725208
• 1-ethyl-3-(piperidin-4-yl)-4,5,6,7-tetrahydro-1H-indazole
• starbld0015792
• 1-ethyl-3-piperidin-4-yl-4,5,6,7-tetrahydroindazole
• F2198-6939
• 1H-Indazole, 1-ethyl-4,5,6,7-tetrahydro-3-(4-piperidinyl)-

• Inchi： 1S/C14H23N3/c1-2-17-13-6-4-3-5-12(13)14(16-17)11-7-9-15-10-8-11/h11,15H,2-10H2,1H3
• InChI Key： RFPOWQWGTDNRKH-UHFFFAOYSA-N
• SMILES： N1(CC)C2CCCCC=2C(C2CCNCC2)=N1

Computed Properties

• Exact Mass: 233.189197746g/mol
• Monoisotopic Mass: 233.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 383.7±42.0 °C(Predicted)
• pka: 9.98±0.10(Predicted)

Additional information on 1-ethyl-3-(piperidin-4-yl)-4,5,6,7-tetrahydro-1H-indazole

Introduction to 1-ethyl-3-(piperidin-4-yl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2098089-85-9)

1-ethyl-3-(piperidin-4-yl)-4,5,6,7-tetrahydro-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 2098089-85-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which is a common structural motif in biologically active molecules. The presence of an ethyl group and a piperidine moiety at the 1 and 3 positions, respectively, introduces unique electronic and steric properties that make it a promising candidate for further exploration in drug discovery.

The structure of 1-ethyl-3-(piperidin-4-yl)-4,5,6,7-tetrahydro-1H-indazole features a seven-membered saturated ring system (tetrahydropyran ring) fused to a benzene ring. The nitrogen atoms in the piperidine ring contribute to its basicity, which can be exploited for interactions with acidic pharmacophores in biological targets. Additionally, the ethyl substituent at the 1-position may influence the compound's solubility and metabolic stability, factors that are critical in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of this compound with various biological targets. Studies suggest that 1-ethyl-3-(piperidin-4-yl)-4,5,6,7-tetrahydro-1H-indazole may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders. For instance, its structural features resemble those of known scaffolds that interact with serotonin receptors (e.g., 5-HT2A), which are targets for medications used in treating depression and anxiety.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it demonstrates moderate affinity for serotonin receptors, particularly 5-HT2A and 5-HT2C subtypes. These findings are particularly intriguing given the therapeutic potential of serotonin receptor modulators in mental health disorders. Furthermore, the piperidine ring's ability to form hydrogen bonds with polar residues in protein binding pockets suggests that this compound may have high binding specificity.

The synthesis of 1-ethyl-3-(piperidin-4-yl)-4,5,6,7-tetrahydro-1H-indazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the piperidine moiety and subsequent functional group transformations to achieve the tetrahydropyran ring. Advances in catalytic methods have enabled more efficient synthetic routes, reducing both reaction times and waste generation.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying substituents on the indazole core or introducing additional functional groups, researchers can fine-tune its pharmacological properties. For example, replacing the ethyl group with other alkyl or aryl groups might alter its metabolic stability or bioavailability. Similarly, modifications at the piperidine nitrogen could enhance its interaction with specific biological targets.

The role of computational modeling in optimizing lead compounds like 1-ethyl-3-(piperidin-4-yl)-4,5,6,7-tetrahydro-1H-indazole cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations help predict how this molecule will behave within a biological environment. These predictions are invaluable for guiding experimental design and reducing the time required to identify promising drug candidates.

Current research is also exploring the potential of this compound as a tool for studying biological pathways. Its ability to interact with specific receptors or enzymes makes it a useful probe for understanding disease mechanisms. For instance, researchers might use it to investigate how serotonin receptor activity contributes to neurodegenerative diseases or mood disorders.

The chemical properties of 1-ethyl-3-(piperidin-4-yI)-4,5,6,7-tetrahydro-l'H-indazole, such as its solubility in organic solvents and stability under various conditions, make it suitable for diverse applications in pharmaceutical research. Its compatibility with high-throughput screening assays allows for rapid testing against large libraries of biological targets. This compatibility is crucial for identifying compounds with therapeutic potential efficiently.

As interest in targeted therapies grows, compounds like 1-etIl-I-(piperidin~4-yI)-~(tetrahydropyr~l'l-I-indazOl~e are being evaluated for their ability to modulate specific disease pathways. Preliminary data suggest that it may have applications in treating conditions where serotonin dysregulation plays a role. While further studies are needed to confirm these findings，the preliminary results are encouraging enough to warrant continued investigation.

The synthesis and characterization of 1-e thyl-l-(pi peridln~(tetr~hydropyr~n-I'H-indazOl~e) also highlight the importance of interdisciplinary collaboration between organic chemists，medicinal biologists，and computational scientists。Such collaborations are essential for translating laboratory discoveries into viable therapeutic agents，and this compound serves as an excellent example of how interdisciplinary approaches can drive innovation in drug discovery.